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This guide provides troubleshooting assistance for researchers, scientists, and drug
development professionals encountering issues related to AAPM Task Group 263 (TG-263)
compliance within the Eclipse™ treatment planning system. TG-263 compliance "errors"
typically refer to deviations from the standardized nomenclature for anatomical structures,
which is crucial for data integrity in clinical trials and research.

Frequently Asked Questions (FAQs)

Q1: What are TG-263 compliance errors in Eclipse?

Al: TG-263 compliance errors are not software bugs or system-generated error codes. Instead,
they represent a failure to adhere to the standardized naming conventions for anatomical
structures (e.g., organs at risk and target volumes) as outlined in the AAPM TG-263 report.[1]
[2][3] Inconsistent or non-standard naming can hinder the automated analysis and pooling of
data from multiple sources, which is critical for research and clinical trials.[2][3]

Q2: I've been told my data has TG-263 "errors." How can | identify the non-compliant structures
in my Eclipse plans?

A2: Identifying non-compliant structure names can be done through a few methods:

o Manual Review: The most straightforward, yet time-consuming, method is to manually
compare the structure names in your Eclipse plan against the official TG-263 nomenclature
lists.
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o Using Standardized Templates: If your institution has developed TG-263 compliant templates
in Eclipse, you can compare the structure set in your plan to the template. Any deviation
would be considered non-compliant.

o Automated Scripts: The most efficient method is to use a script that runs within the Eclipse
Scripting API. These scripts can automatically check all structure names against the TG-263
standard and flag any discrepancies. Some institutions have developed their own scripts,
and open-source solutions are also available.

Q3: What are the most common causes of TG-263 non-compliance?
A3: The most common reasons for non-compliance with TG-263 standards include:

o Lack of Awareness or Training: Clinicians and researchers may not be fully aware of the TG-
263 guidelines or the importance of adhering to them.

o Physician and Staff Preferences: Individual physicians or departments may have
longstanding naming conventions they are reluctant to change.

o Workflow Inefficiencies: Manually renaming structures can be time-consuming, leading to
non-compliance in busy clinical or research environments.

e Vendor System Limitations: While Eclipse allows for scripting, the out-of-the-box system may
not enforce TG-263 compliance.

Q4: How can | correct TG-263 non-compliant structure names in Eclipse?

A4: Once non-compliant names are identified, they must be manually corrected within Eclipse.
Some advanced, custom scripts may offer semi-automated renaming suggestions. It is crucial
to ensure that the new name accurately reflects the anatomical structure according to the TG-
263 guidelines. A tool called "Stature" has been developed to help with retrospectively
relabeling structures.

Q5: Can our institution implement measures to prevent TG-263 compliance errors?

A5: Yes, a multi-faceted approach is most effective:
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o Departmental Policies: Establish a clear policy that all new treatment plans must use TG-263

compliant nomenclature.

o Standardized Templates: Create and mandate the use of TG-263 compliant structure

templates for different treatment sites within Eclipse.

o Automated Checking Scripts: Implement an automated script to check for compliance before

a plan is finalized. This makes errors more visible to the planners.

» Training and Education: Regularly train all staff involved in the treatment planning process on

the importance and use of TG-263.

Impact of Interventions on TG-263 Compliance

The following table summarizes quantitative data from a study that implemented a phased

approach to improve TG-263 compliance. The data demonstrates the significant impact of

using standardized templates and automated checking scripts.

Phase Intervention

Mean Compliance Error
Rate (%)

Baseline No specific TG-263 guidance

31.8% + 17.4%

Departmental policy and TG-
Phase 1 263 compliant structure

templates

8.1% +12.2%

Automated checking script in
Phase 2 addition to policy and

templates

2.2% + 6.9%

Data sourced from a study on
improving TG-263 compliance

in Eclipse.

Experimental Protocols: Implementing a TG-263

Compliance Check
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This section details a general methodology for establishing a TG-263 compliance workflow,
based on successful implementations discussed in the literature.

Objective: To identify and rectify non-compliant TG-263 structure names in Eclipse treatment
plans.

Materials:

e Varian Eclipse™ Treatment Planning System with the Application Programming Interface
(API) enabled.

e ATG-263 compliance checking script (either developed in-house or an open-source
solution).

e The official AAPM TG-263 report or a derived list of standard structure names.
Methodology:
 Script Installation and Configuration:

o Obtain a TG-263 compliance checking script. Open-source options may be available on
platforms like GitHub.

o Install the script into the Eclipse scripting environment.

o Configure the script to reference a comprehensive dictionary of TG-263 approved names
and their acceptable variations. Regular expressions are often used to account for these
variations.

o Execution of the Compliance Check:

o

Open the patient plan in Eclipse that requires verification.

[¢]

Launch the TG-263 compliance checking script from the Eclipse script menu.

[¢]

The script will iterate through all the structures in the current plan.

[e]

Each structure name is compared against the TG-263 dictionary.
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» Review of the Compliance Report:

o The script will generate a report, typically in a pop-up window or a log file.

o This report will list all structure names and flag those that are non-compliant.

e Manual Correction of Non-Compliant Structures:

o For each flagged structure, manually edit the name within Eclipse to match the appropriate

TG-263 standard name.

o Itis critical that the person performing the correction has sufficient anatomical knowledge

to ensure the correct standard name is chosen.

¢ Re-verification:

o After making corrections, re-run the compliance checking script to ensure that all

structures are now compliant.

Visualizing the Troubleshooting Workflow

The following diagrams illustrate the process of identifying and resolving TG-263 compliance

issues.
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Caption: Troubleshooting workflow for TG-263 compliance.
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Caption: A proactive strategy for implementing TG-263.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Troubleshooting TG-263
Compliance in Eclipse]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683123#troubleshooting-tg-263-compliance-errors-
in-eclipse]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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